Cas no 1849406-53-6 (prop-2-yn-1-yl 1,2,3-thiadiazole-4-carboxylate)

prop-2-yn-1-yl 1,2,3-thiadiazole-4-carboxylate structure
1849406-53-6 structure
Product Name:prop-2-yn-1-yl 1,2,3-thiadiazole-4-carboxylate
CAS No:1849406-53-6
MF:C6H4N2O2S
MW:168.173159599304
CID:5311141
PubChem ID:130659486
Update Time:2023-11-21

prop-2-yn-1-yl 1,2,3-thiadiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • prop-2-yn-1-yl 1,2,3-thiadiazole-4-carboxylate
    • 1849406-53-6
    • AKOS040713263
    • F6660-2231
    • 2-Propyn-1-yl 1,2,3-thiadiazole-4-carboxylate
    • Inchi: 1S/C6H4N2O2S/c1-2-3-10-6(9)5-4-11-8-7-5/h1,4H,3H2
    • InChI Key: NRGAXXNEYGWFDH-UHFFFAOYSA-N
    • SMILES: S1C=C(C(OCC#C)=O)N=N1

Computed Properties

  • Exact Mass: 167.99934855g/mol
  • Monoisotopic Mass: 167.99934855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 80.3Ų

Experimental Properties

  • Density: 1.401±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 297.9±46.0 °C(Predicted)
  • pka: -3.90±0.10(Predicted)

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